Cas no 1595946-78-3 (Cyclobutane, [1-(chloromethyl)cyclopropyl]-)

• Product Name: Cyclobutane, [1-(chloromethyl)cyclopropyl]-
• CAS No: 1595946-78-3
• MF: C₈H₁₃Cl
• MW: 144.641821622849
• CID: 5284277
• Update Time: 2025-10-21

Cyclobutane, [1-(chloromethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, [1-(chloromethyl)cyclopropyl]-

• Inchi： 1S/C8H13Cl/c9-6-8(4-5-8)7-2-1-3-7/h7H,1-6H2
• InChI Key： QNUJWIPSUIRRNJ-UHFFFAOYSA-N
• SMILES： C1(C2(CCl)CC2)CCC1

Additional information on Cyclobutane, [1-(chloromethyl)cyclopropyl]-

Comprehensive Overview of Cyclobutane, [1-(chloromethyl)cyclopropyl]- (CAS No. 1595946-78-3): Properties, Applications, and Industry Insights

The chemical compound Cyclobutane, [1-(chloromethyl)cyclopropyl]- (CAS No. 1595946-78-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This bicyclic framework, combining a cyclobutane ring with a chloromethyl-substituted cyclopropane, offers exceptional reactivity for synthetic transformations. Researchers are increasingly exploring its utility as a building block for complex molecules, particularly in drug discovery programs targeting cyclic scaffolds.

One of the most searched questions regarding CAS 1595946-78-3 relates to its synthetic accessibility. The compound can be prepared through [1+3] cycloaddition reactions or via ring-contraction strategies from larger cyclic precursors. Recent advances in photochemical methods have enabled more efficient routes to this strained system, addressing a key industry challenge noted in organic synthesis forums. The chloromethyl moiety serves as a versatile handle for further functionalization, making it valuable for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations form another hot topic surrounding this compound. While not classified as hazardous under major chemical inventories, proper handling protocols for chloromethyl derivatives are frequently discussed in laboratory safety guidelines. The compound's stability profile shows excellent compatibility with common organic solvents, though storage under inert atmosphere is recommended for long-term preservation, as queried in many chemical storage FAQs.

From an industrial perspective, Cyclobutane, [1-(chloromethyl)cyclopropyl]- has shown promise in polymer chemistry. Its strained ring system can participate in ring-opening polymerization to create novel materials with tailored mechanical properties. Patent literature reveals growing interest in using such multicyclic monomers for high-performance adhesives and specialty coatings, aligning with the sustainable materials trend dominating current research.

The pharmaceutical industry's focus on three-dimensional molecular architectures has driven demand for compounds like 1595946-78-3. Medicinal chemists value its ability to modulate physicochemical parameters in drug candidates, particularly for CNS targets where sp3-rich frameworks demonstrate improved blood-brain barrier penetration. Several recent drug discovery publications highlight derivatives of this scaffold as potent kinase inhibitors.

Analytical characterization of Cyclobutane, [1-(chloromethyl)cyclopropyl]- presents specific challenges that frequently appear in spectroscopy discussion boards. The compound's NMR spectrum shows characteristic coupling patterns due to cyclopropane ring strain, while mass spectrometry typically exhibits a strong molecular ion peak with distinctive chlorine isotope patterns. These features make it identifiable in complex mixtures, a property leveraged in metabolite identification studies.

Supply chain dynamics for CAS 1595946-78-3 reflect broader trends in fine chemical manufacturing. While currently produced at laboratory scale by specialty suppliers, increasing demand may prompt scale-up evaluations using continuous flow chemistry – a topic generating numerous queries in process chemistry communities. The compound's shelf life and shipping conditions also rank among top concerns for international purchasers.

Future research directions likely to impact Cyclobutane, [1-(chloromethyl)cyclopropyl]- applications include developments in biocatalysis for asymmetric derivatization and advances in C-H activation methodologies for direct functionalization. These cutting-edge approaches could unlock new reactivity patterns for this already versatile scaffold, potentially answering many synthetic chemistry questions currently under investigation.